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Compound of Interest

Compound Name: Benzamide, N-bromo-

Cat. No.: B3049252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-bromobenzamide, a halogenated derivative of benzamide, serves as a valuable reagent and

building block in organic synthesis. This technical guide provides a comprehensive overview of

its physical and chemical properties, detailed experimental protocols for its synthesis and

characterization, and insights into its reactivity. This document is intended to be a core

resource for researchers, scientists, and professionals in drug development and related fields.

Physical and Chemical Properties
N-bromobenzamide is a solid at room temperature. While extensive experimental data for the

parent N-bromobenzamide is not readily available in public literature, computed properties and

data from related isomers provide valuable insights. It is crucial to distinguish N-

bromobenzamide, where the bromine is attached to the nitrogen atom, from its isomers, the

bromobenzamides (2-bromo, 3-bromo, and 4-bromo), where the bromine is attached to the

aromatic ring.

Table 1: Physical and Chemical Properties of N-bromobenzamide and its Isomers
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Property
N-bromobenzamide
(Computed)

4-bromobenzamide
(Experimental)

2-bromobenzamide
(Experimental)

Molecular Formula C₇H₆BrNO[1] C₇H₆BrNO[2] C₇H₆BrNO

Molecular Weight 200.03 g/mol [1] 200.035 g/mol [3] 200.033 g/mol [4]

CAS Number 19964-97-7[5] 698-67-9[2][3] 4001-73-4

Melting Point Not available 189-194 °C[3] Not available

Boiling Point Not available
309.9 °C at 760

mmHg[3]
Not available

Solubility Not available Insoluble in water[6] Not available

LogP (Octanol/Water) 1.8 2.24830[3] Not available

Hydrogen Bond Donor

Count
1 2 2

Hydrogen Bond

Acceptor Count
1 1 1

Rotatable Bond Count 1 1 1

Synthesis of N-bromobenzamide
A common method for the synthesis of N-haloamides is the direct halogenation of the

corresponding amide. For N-bromobenzamide, this would involve the reaction of benzamide

with a brominating agent.

Experimental Protocol: Synthesis of N-bromobenzamide
from Benzamide
Materials:

Benzamide

N-Bromosuccinimide (NBS)
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Carbon tetrachloride (CCl₄) or other suitable inert solvent

Inert gas (e.g., Argon or Nitrogen)

Stirring apparatus

Reaction vessel

Filtration apparatus

Recrystallization solvents

Procedure:

In a clean, dry reaction vessel, dissolve benzamide in a suitable inert solvent such as carbon

tetrachloride.

Under an inert atmosphere, add N-bromosuccinimide (NBS) to the solution in stoichiometric

amounts.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Upon completion of the reaction, the succinimide byproduct can be removed by filtration.

The solvent is then removed from the filtrate under reduced pressure to yield the crude N-

bromobenzamide.

The crude product can be purified by recrystallization from an appropriate solvent system to

obtain pure N-bromobenzamide.

Diagram 1: Synthetic Workflow for N-bromobenzamide

Caption: Workflow for the synthesis of N-bromobenzamide.

Chemical Reactivity
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N-bromobenzamide is expected to exhibit reactivity characteristic of N-haloamides. The N-Br

bond is a source of electrophilic bromine, making the compound a useful brominating agent for

various organic substrates. It can also undergo reactions involving the amide functionality.

Key reactions include:

Bromination of Alkenes and Alkynes: N-bromobenzamide can add bromine across double

and triple bonds.

Bromination of Aromatic Compounds: It can be used for the electrophilic bromination of

activated aromatic rings.

Hofmann Rearrangement: In the presence of a base, N-bromoamides can undergo Hofmann

rearrangement to form amines with one less carbon atom.

Diagram 2: Reactivity of N-bromobenzamide

Caption: Key chemical reactions of N-bromobenzamide.

Spectroscopic Data
While experimental spectra for N-bromobenzamide are not readily available, data for its

isomers can provide an indication of the expected spectral features.

Table 2: Spectroscopic Data for Bromobenzamide Isomers

Technique 4-bromobenzamide 2-bromobenzamide

¹H NMR (DMSO-d₆, 90 MHz)
δ 7.60 (t, 2H), 7.37 (d, 2H),

5.96 (b, 2H) ppm[7][8]

δ 7.88, 7.634, 7.58, 7.41,

7.333 ppm[9]

¹³C NMR (CDCl₃, 400 MHz)
δ 168.27, 132.11, 131.98,

129.07, 126.88 ppm[7]
Not available

IR (KBr disc) Available[3] Available[10]

Mass Spectrum (EI) m/z (%): 202 (M+)[7] Molecular Ion: 199[9]
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Safety and Handling
N-bromobenzamide and its isomers should be handled with care in a well-ventilated laboratory,

preferably in a chemical fume hood.[11] Appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, should be worn.[11] Avoid inhalation of dust

and contact with skin and eyes.[11] In case of contact, wash the affected area with copious

amounts of water.[11] Store in a cool, dry place away from incompatible materials such as

strong oxidizing agents.[11]

This technical guide provides a foundational understanding of the physical and chemical

properties of N-bromobenzamide for researchers and professionals. Further experimental

investigation is warranted to fully characterize the parent compound and expand its

applications in organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3049252#physical-and-chemical-properties-of-n-bromobenzamide
https://www.benchchem.com/product/b3049252#physical-and-chemical-properties-of-n-bromobenzamide
https://www.benchchem.com/product/b3049252#physical-and-chemical-properties-of-n-bromobenzamide
https://www.benchchem.com/product/b3049252#physical-and-chemical-properties-of-n-bromobenzamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3049252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

